(4-Formyl-3,5-dimethylphenylamino)-acetic acid methyl ester

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: methyl 2-(4-formyl-3,5-dimethylanilino)acetate
• InChI: InChI=1S/C12H15NO3/c1-8-4-10(13-6-12(15)16-3)5-9(2)11(8)7-14/h4-5,7,13H,6H2,1-3H3
• InChI Key: ZQDHOYTVBLDINA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C=O)C)NCC(=O)OC

Description

(4-Formyl-3,5-dimethylphenylamino)-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-amino-2,6-dimethylbenzaldehyde (600 mg) and bromoacetic acid methyl ester (0.4 mL) in DMF (20 mL) was added K2CO3 (1.4 g) and the suspension was heated at 80° C. After 1 h, additional bromoacetic acid methyl ester (0.4 mL) was added and this process was continued until the starting material was consumed (check by LC/MS). The reaction mixture was partioned between water and EtOAc. The aqueous layer was extracted with EtOAc. The combined organic layers were dried, filtered and concentrated and the residue was purified by flash chromatography using hexanes/ethyl acetate (2:1) to give (4-formyl-3,5-dimethylphenylamino)-acetic acid methyl ester as a yellow solid. MS (ESI)m/z 222 (M+H).